3-Chloro-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 3-chloro-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C6H4ClN3/c7-6-9-8-5-3-1-2-4-10(5)6/h1-4H
• InChI Key: NTMZRYSIBSLHLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C=C1)Cl
• Molecular Formula: C6H4ClN3
• DSSTOX Substance ID: DTXSID60290400
• Molecular Weight: 153.57 g/mol
• CAS RN: 4922-74-1

Description

3-Chloro-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound. It is part of the triazolopyridine class, which can refer to a class of antidepressant drugs whose chemical structure includes a triazolopyridine-derived ring system.

Synthesis Analysis

The synthesis of this compound involves aromatic nucleophilic substitution. The compound was synthesized using the chlorinated agent NCS for hydrazones under very mild conditions. An efficient and operationally simple one-pot synthesis of substituted [1,2,4]triazolo [4,3- a ]pyridines at room temperature from easily available 2-hydrazinopyridine and substituted aromatic aldehydes has also been developed.

Molecular Structure Analysis

The molecular structure of this compound was optimized for the monomer and dimer using the GAUSSIAN 16W program package.

Chemical Reactions Analysis

Triazole compounds, including this compound, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Physical And Chemical Properties Analysis

This compound is a solid with a molecular weight of 153.57. Its InChI Code is 1S/C6H4ClN3/c7-6-9-8-5-3-1-2-4-10 (5)6/h1-4H and its InChI key is NTMZRYSIBSLHLD-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : 3-Chloro-[1,2,4]triazolo[4,3-a]pyridine derivatives have been synthesized using various methods. For instance, a study demonstrated the synthesis of triazolopyridines via oxidative cyclization using N-Chlorosuccinimide under mild conditions, indicating their ease of preparation (El-Kurdi et al., 2021). Additionally, microwave-assisted synthesis offers advantages like high yields and environmental friendliness (Zhang et al., 2015).

• Crystal Structure Analysis : The crystal structure of various derivatives has been determined, providing insight into their molecular arrangement. Studies have detailed the crystallization in specific space groups and dimensions, contributing to a deeper understanding of their physical properties (Wang et al., 2018).

Biological and Chemical Properties

• Antifungal Activity : Certain derivatives of this compound have shown promising antifungal activities. For example, one study highlighted a compound's inhibitory effects against various fungi (Wang et al., 2018).

• Herbicidal Activities : These compounds have also demonstrated significant herbicidal activities against various weeds, suggesting potential agricultural applications (Liu et al., 2015).

• Optical Properties : The optical properties of certain derivatives have been explored, with studies revealing their electron absorption and luminescence spectra. This suggests potential applications in photonic and electronic materials (Dymińska et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been found to target vegfr-2 kinase, a critical component in cancer angiogenesis .

Mode of Action

Related compounds have been shown to inhibit the activity of targeted kinases, thereby suppressing tumor growth .

Biochemical Pathways

Similar compounds have been found to interfere with the vegf signaling pathway, which plays a crucial role in angiogenesis .

Result of Action

Related compounds have been found to exhibit cytotoxic activities against various cancer cell lines .

Safety and Hazards

The compound has hazard statements H315 - H319 - H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of research on 3-Chloro-[1,2,4]triazolo[4,3-a]pyridine could involve its potential as an anticancer agent targeting VEGFR-2 kinase. Further exploration of [1,2,4]triazolo [4,3- a ]quinoxaline as antimicrobial agents is also suggested.

Biochemical Analysis

Biochemical Properties

3-Chloro-[1,2,4]triazolo[4,3-a]pyridine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit the activity of certain enzymes, such as indoleamine 2,3-dioxygenase 1 (IDO1), which is involved in the metabolism of tryptophan . Additionally, it interacts with other biomolecules through hydrogen bonding and dipole interactions, further influencing various biochemical pathways .

Cellular Effects

The effects of this compound on cellular processes are diverse and significant. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of signaling pathways involved in cell proliferation and apoptosis, thereby affecting cell growth and survival . Furthermore, this compound has been shown to alter gene expression patterns, leading to changes in the production of various proteins and enzymes . These effects on cellular processes highlight the potential of this compound in therapeutic applications, particularly in the treatment of cancer and other diseases.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. For instance, by binding to the active site of IDO1, this compound prevents the enzyme from catalyzing the conversion of tryptophan to kynurenine . This inhibition leads to an accumulation of tryptophan and a reduction in kynurenine levels, which can modulate immune responses and potentially enhance the efficacy of immunotherapeutic agents . Additionally, this compound can interact with other biomolecules through hydrogen bonding and dipole interactions, further influencing various biochemical pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to certain environmental factors, such as light and heat, can lead to the degradation of the compound, potentially reducing its efficacy . Long-term studies in vitro and in vivo have also indicated that this compound can have sustained effects on cellular function, particularly in the modulation of immune responses and cell signaling pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to modulate immune responses and inhibit tumor growth without causing significant toxicity . At higher doses, it can induce toxic effects, such as hepatotoxicity and nephrotoxicity, highlighting the importance of dose optimization in therapeutic applications . Threshold effects have also been observed, where the compound exhibits a dose-dependent response, with higher doses leading to more pronounced effects on cellular and biochemical processes .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One of the key pathways is the tryptophan metabolism pathway, where this compound inhibits the activity of IDO1, leading to changes in the levels of tryptophan and its metabolites . Additionally, this compound can influence other metabolic pathways by interacting with enzymes involved in cellular respiration and energy production . These interactions can lead to changes in metabolic flux and the levels of various metabolites, further influencing cellular function and biochemical processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical factors that influence its activity and efficacy. This compound is transported across cell membranes through passive diffusion and active transport mechanisms . Once inside the cell, it can interact with various transporters and binding proteins, influencing its localization and accumulation within specific cellular compartments . The distribution of this compound within tissues is also influenced by its physicochemical properties, such as solubility and lipophilicity .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins involved in cellular metabolism and signaling . Additionally, this compound can be targeted to specific cellular compartments, such as the mitochondria and nucleus, through post-translational modifications and targeting signals . These localization patterns influence the compound’s activity and efficacy, further highlighting its potential in therapeutic applications .